![molecular formula C13H17N3O3S B3747393 N-(2-ethoxyphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide](/img/structure/B3747393.png)
N-(2-ethoxyphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide
Overview
Description
N-(2-ethoxyphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide, also known as EPPS, is a sulfonamide compound that has been widely used in scientific research. EPPS is a water-soluble compound that has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-(2-ethoxyphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide is not fully understood. However, it is believed that this compound works by binding to metal ions and stabilizing proteins and enzymes. This compound has been shown to have a high affinity for copper ions, which suggests that it may play a role in copper homeostasis.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can protect cells from oxidative stress and apoptosis. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases. Additionally, this compound has been shown to have anti-inflammatory effects in animal models of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2-ethoxyphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide in lab experiments is its ability to act as a buffer over a wide pH range. Additionally, this compound is water-soluble, which makes it easy to use in biological experiments. However, one limitation of using this compound is its potential to interfere with certain biochemical assays. For example, this compound has been shown to interfere with the Bradford protein assay, which measures protein concentration.
Future Directions
There are several future directions for research on N-(2-ethoxyphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide. One area of research is the development of this compound derivatives with improved properties, such as increased metal ion binding affinity or decreased interference with biochemical assays. Another area of research is the investigation of the role of this compound in copper homeostasis and its potential therapeutic applications in copper-related diseases. Finally, further studies are needed to fully understand the mechanism of action of this compound and its effects on cellular and physiological processes.
Scientific Research Applications
N-(2-ethoxyphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide has been used in a variety of scientific research applications. One of the most common applications of this compound is as a buffer in biological experiments. This compound has been shown to have a pH range of 7.6-9.0, which makes it a suitable buffer for many biological experiments. This compound has also been used as a chelating agent for metal ions, as well as a stabilizer for proteins and enzymes.
properties
IUPAC Name |
N-(2-ethoxyphenyl)-1,3-dimethylpyrazole-4-sulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O3S/c1-4-19-12-8-6-5-7-11(12)15-20(17,18)13-9-16(3)14-10(13)2/h5-9,15H,4H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXNRUVBKGABZRK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NS(=O)(=O)C2=CN(N=C2C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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